(3aR,5R,6S,7R,7aR)-2-(Ethylamino)-3a,6,7,7a-tetrahydro-5-(hydroxymethyl)-5H-pyrano[3,2-d]thiazole-6,7-diol

• IUPAC Name: (3aR,5R,6S,7R,7aR)-2-(ethylamino)-5-(hydroxymethyl)-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d][1,3]thiazole-6,7-diol
• InChI: InChI=1S/C9H16N2O4S/c1-2-10-9-11-5-7(14)6(13)4(3-12)15-8(5)16-9/h4-8,12-14H,2-3H2,1H3,(H,10,11)/t4-,5-,6-,7-,8-/m1/s1
• InChI Key: PPAIMZHKIXDJRN-FMDGEEDCSA-N
• Canonical SMILES: CCNC1=NC2C(C(C(OC2S1)CO)O)O
• Isomeric SMILES: CCNC1=N[C@@H]2[C@H]([C@@H]([C@H](O[C@@H]2S1)CO)O)O
• Molecular Formula: C9H16N2O4S
• Molecular Weight: 248.30 g/mol

Description

(3aR,5R,6S,7R,7aR)-2-(Ethylamino)-3a,6,7,7a-tetrahydro-5-(hydroxymethyl)-5H-pyrano[3,2-d]thiazole-6,7-diol is a useful research compound. Its molecular formula is C9H16N2O4S and its molecular weight is 248.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cobalt Polyoxometalates in Water Oxidation Catalysis : Cobalt polyoxometalates, related to the formula , have been utilized as heterogeneous catalysts for water oxidation. They exhibit remarkable long-term stability and good catalytic rates at reasonable overpotentials, even in acidic conditions where metal oxides are unstable (Soriano-López et al., 2013).

• Calcium Vanadate in Aqueous Zinc-Ion Batteries : Calcium vanadate sub-microfibers, synthesized via a microwave reaction, have been used as cathode material for aqueous zinc-ion batteries. These materials show stability upon reversible Zn2+ intercalation due to their large interlayer distance and the pillaring effect of calcium (Liu et al., 2019).

• Ozonolysis and OH Radical Reaction of α-Pinene : α-Pinene (C10H16), an important biogenic emission in the atmosphere, forms accretion products upon oxidation, contributing to secondary organic aerosol (SOA) formation. The study provides insights into the formation mechanism of these products and their role in atmospheric conditions (Berndt et al., 2018).

• Graphitic Carbon Nitride in Artificial Photosynthesis and Environmental Remediation : Graphitic carbon nitride (g-C3N4), a metal-free and visible-light-responsive photocatalyst, has gained attention for its applications in solar energy conversion and environmental remediation. This material's electronic band structure and physicochemical stability make it suitable for various photocatalytic applications (Ong et al., 2016).

• Polyoxometalate-Based Cobalt-Phosphate Molecular Catalysts : These catalysts have been shown to be effective for visible light-driven water oxidation. They serve as a functional model of the oxygen-evolving complex in photosystem II and exhibit excellent photocatalytic activity (Han et al., 2014).